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Compound of Interest

Compound Name: 3-Methyl-1-phenylbutan-2-ol

Cat. No.: B1194085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-Methyl-1-
phenylbutan-2-ol (CAS No: 705-58-8). The information compiled is intended to ensure the

safety of laboratory personnel and the integrity of the chemical substance.

Chemical and Physical Properties
3-Methyl-1-phenylbutan-2-ol is an aromatic alcohol. While it is utilized in the fragrance

industry, it is imperative to handle it with care in a laboratory setting. A summary of its known

and predicted properties is presented below. Note that there is conflicting information regarding

its hazard classification. While many sources do not classify it as hazardous under the Globally

Harmonized System (GHS), some suppliers provide specific hazard statements. Therefore, it is

prudent to handle this chemical with caution, adhering to the more stringent safety

recommendations.

Table 1: Physical and Chemical Properties of 3-Methyl-1-phenylbutan-2-ol
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Property Value Source

Molecular Formula C₁₁H₁₆O [1][2]

Molecular Weight 164.24 g/mol [2]

CAS Number 705-58-8 [1][2]

Appearance Liquid (Physical form) Sigma-Aldrich

Boiling Point Data not available

Flash Point Data not available

Signal Word Warning Sigma-Aldrich

Hazard Statements

H227 (Combustible liquid),

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Sigma-Aldrich

Note: The hazard information is based on a supplier's safety data sheet and represents the

most conservative approach to handling. Other sources have reported that this chemical does

not meet GHS hazard criteria.

Experimental Protocols
Personal Protective Equipment (PPE)
A fundamental aspect of laboratory safety is the consistent and correct use of PPE.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.

Inspect gloves for any signs of degradation or perforation before use.

Body Protection: A laboratory coat must be worn at all times. For procedures with a higher

risk of splashing, a chemically resistant apron is recommended.
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Respiratory Protection: If working outside of a fume hood or with heated material where

vapors may be generated, a NIOSH-approved respirator with an organic vapor cartridge is

advised.

Handling Procedures
Ventilation: Always handle 3-Methyl-1-phenylbutan-2-ol in a well-ventilated area. A

chemical fume hood is the preferred location for all manipulations.

Avoiding Ignition Sources: Although a specific flash point is not readily available, the

"combustible liquid" classification necessitates the avoidance of open flames, hot surfaces,

and sparks in the handling area.

Transfers: When transferring the liquid, use appropriate tools such as pipettes or graduated

cylinders to minimize spills. For larger quantities, ensure proper grounding and bonding to

prevent static discharge.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage Procedures
Proper storage is crucial for maintaining the chemical's stability and for the safety of the

laboratory environment.

Container: Store in a tightly sealed, original, or appropriately labeled container.

Location: Keep in a cool, dry, and well-ventilated area designated for the storage of

chemicals.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Temperature: Store at ambient room temperature, away from direct sunlight and heat

sources.

Spill and Waste Disposal
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Small Spills: For minor spills, absorb the liquid with an inert material (e.g., vermiculite, sand,

or earth). Place the contaminated material in a sealed container for chemical waste disposal.

Ventilate the area of the spill.

Large Spills: In the event of a large spill, evacuate the area immediately and alert the

appropriate safety personnel.

Waste Disposal: Dispose of waste 3-Methyl-1-phenylbutan-2-ol and any contaminated

materials in accordance with local, state, and federal regulations. Do not pour down the

drain.

Visualized Workflows and Relationships
To further clarify the procedures and logical connections, the following diagrams are provided.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1194085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Initial Storage

Laboratory Handling

Waste Disposal

Receive Chemical

Inspect Container for Damage

Log into Inventory

Store in Designated Cabinet

Retrieve from Storage

Usage Request

Don Appropriate PPE

Perform Experiment in Fume Hood

Return to Storage Collect Waste in Labeled Container

Generate Waste

Store Waste in Satellite Accumulation Area

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3-Methyl-1-phenylbutan-2-ol.
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Incompatible Materials

3-Methyl-1-phenylbutan-2-ol

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Risk of Fire or Explosion

Strong Acids
(e.g., Sulfuric Acid, Hydrochloric Acid)

Exothermic Reaction, Decomposition

Strong Bases
(e.g., Sodium Hydroxide)

Potential for Vigorous Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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